N-[[2-(3,3,3-trifluoropropoxy)phenyl]methyl]propan-2-amine

• IUPAC Name: N-[[2-(3,3,3-trifluoropropoxy)phenyl]methyl]propan-2-amine
• InChI: InChI=1S/C13H18F3NO/c1-10(2)17-9-11-5-3-4-6-12(11)18-8-7-13(14,15)16/h3-6,10,17H,7-9H2,1-2H3
• InChI Key: BSHWBOKCAZFYQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC=CC=C1OCCC(F)(F)F
• Molecular Formula: C13H18F3NO
• Molecular Weight: 261.28 g/mol

Description

N-[[2-(3,3,3-trifluoropropoxy)phenyl]methyl]propan-2-amine, commonly known as TFMPP, is a psychoactive drug that belongs to the family of piperazines. TFMPP is a recreational drug that is commonly used for its euphoric and hallucinogenic effects. However, TFMPP is also used in scientific research for its potential therapeutic applications.

Scientific Research Applications

TFMPP has been used in scientific research for its potential therapeutic applications. TFMPP has been shown to have anxiolytic and antidepressant effects in animal models. TFMPP has also been studied for its potential use in the treatment of obesity and addiction.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. TFMPP also acts as a dopamine receptor antagonist. The exact mechanism of action of TFMPP is not fully understood, but it is believed to modulate the activity of serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
TFMPP has been shown to have a variety of biochemical and physiological effects. TFMPP increases the release of serotonin and dopamine in the brain, leading to its euphoric and hallucinogenic effects. TFMPP also increases heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for lab experiments. TFMPP is readily available and relatively inexpensive. TFMPP is also stable and easy to handle. However, TFMPP has several limitations. TFMPP has a narrow therapeutic window, meaning that it can be toxic at higher doses. TFMPP also has a short half-life, meaning that its effects are relatively short-lived.

Future Directions

There are several future directions for TFMPP research. TFMPP could be further studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. TFMPP could also be studied for its potential use in the treatment of addiction, particularly for its ability to modulate the activity of serotonin and dopamine in the brain. Additionally, TFMPP could be studied for its potential use as a research tool for studying the serotonin and dopamine systems in the brain.

Synthesis Methods

TFMPP can be synthesized using a variety of methods. One common method involves the reaction of 1-(3,3,3-trifluoropropoxy)benzene with 2-(chloromethyl)propane-1,3-diamine in the presence of a base. This method yields TFMPP as a white crystalline powder with a melting point of 120-122°C.